Cas no 120695-72-9 (4-methanesulfonylbutan-2-ol)

• Product Name: 4-methanesulfonylbutan-2-ol
• CAS No: 120695-72-9
• MF: C₅H₁₂O₃S
• MW: 152.211980819702
• CID: 2890409
• PubChem ID: 14169979
• Update Time: 2025-04-21

4-methanesulfonylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-methanesulfonylbutan-2-ol
• EN300-140765
• 120695-72-9
• 101-775-9
• 4-(Methylsulfonyl)butan-2-ol
• 4-methylsulfonylbutan-2-ol
• AKOS011898841
• CS-0278742
• CHEMBL4577842

• Inchi： 1S/C5H12O3S/c1-5(6)3-4-9(2,7)8/h5-6H,3-4H2,1-2H3
• InChI Key： CLAGZZPZZXARKH-UHFFFAOYSA-N
• SMILES： S(C)(CCC(C)O)(=O)=O

Computed Properties

• Exact Mass: 152.05071541Da
• Monoisotopic Mass: 152.05071541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones